Cas no 5031-78-7 (1-(4-phenoxyphenyl)ethan-1-one)

1-(4-Phenoxyphenyl)ethan-1-one is a high-purity aromatic ketone compound with the molecular formula C₁₄H₁₂O₂. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The compound features a phenoxy-substituted phenyl group, enhancing its reactivity in electrophilic substitution and condensation reactions. Its well-defined structure ensures consistent performance in applications such as photoinitiators and liquid crystal materials. With excellent thermal stability and solubility in common organic solvents, it is suitable for controlled reactions under varied conditions. Rigorous quality control guarantees high purity, making it a reliable choice for research and industrial processes requiring precise chemical functionality.

1-(4-phenoxyphenyl)ethan-1-one structure

5031-78-7 structure

Product Name:1-(4-phenoxyphenyl)ethan-1-one

CAS No:5031-78-7

MF:C₁₄H₁₂O₂

MW:212.243884086609

MDL:MFCD00008744

CID:45488

PubChem ID:236783

Update Time:2025-05-27

1-(4-phenoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-Phenoxyphenyl)ethanone
- 4'-Phenoxyacetophenone
- 4’-Phenoxyacetophenone
- 4‘-Phenoxyacetophenone
- 4′-Phenoxyacetophenone
- 4-Acetyldiphenyl Ether
- Acetophenone,4'-phenoxy- (6CI,7CI,8CI)
- 1,2-(4-Acetylphenoxy)benzene
- 4-Acetyldiphenyl oxide
- 4-Acetylphenyl phenyl ether
- NSC 39658
- p-Phenoxyacetophenone
- 4-Phenoxyacetophenone
- 1-(4-phenoxyphenyl)ethan-1-one
- Ethanone, 1-(4-phenoxyphenyl)-
- 1-(4-phenoxyphenyl)-1-ethanone
- DJNIFZYQFLFGDT-UHFFFAOYSA-N
- 1-(4-phenoxyphenyl)ethanon
- NSC39658
- PubChem13195
- 1-acetyl-4-phenoxybenzene
- 1-(4-phenoxy-phenyl)-ethanone
- Ethanone,1-(4-phenoxyphenyl)-
- 1-(4-Phenoxyphenyl)etha
- BB 0221148
- MFCD00008744
- 5031-78-7
- SR-01000390201-1
- NSC-39658
- FT-0619365
- EU-0066923
- P1355
- EN300-16754
- FS-1557
- SY048374
- DTXSID60284900
- SCHEMBL167640
- 1-(4-Phenoxyphenyl)ethanone #
- 4 inverted exclamation mark -Phenoxyacetophenone
- AKOS000120978
- AMY202003291
- CK2558
- Z56763633
- F0790-0116
- CS-0009398
- SR-01000390201
- 4'-Phenoxyacetophenone, 98%
- 54RSP4ET5X
- DB-051754
- MDL： MFCD00008744
- Inchi： 1S/C14H12O2/c1-11(15)12-7-9-14(10-8-12)16-13-5-3-2-4-6-13/h2-10H,1H3
- InChI Key： DJNIFZYQFLFGDT-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1C=CC(C(C)=O)=CC=1
- BRN： 2049295

Computed Properties

Exact Mass: 212.08400
Monoisotopic Mass: 212.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 3.4
Topological Polar Surface Area: 26.3

Experimental Properties

Color/Form: White solid
Density: 1.1035 (rough estimate)
Melting Point: 50.0 to 53.0 deg-C
Boiling Point: 325°C(lit.)
Flash Point: 113 ºC
Refractive Index: 1.5570 (estimate)
Water Partition Coefficient: Insoluble
PSA: 26.30000
LogP: 3.68150
Solubility: Uncertain

1-(4-phenoxyphenyl)ethan-1-one Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S37/39
HazardClass：IRRITANT

1-(4-phenoxyphenyl)ethan-1-one Customs Data

HS CODE：2914509090
Customs Data：

China Customs Code:
2914509090

Overview:

2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-(4-phenoxyphenyl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P136634-25g	1-(4-phenoxyphenyl)ethan-1-one	5031-78-7	98%	25g	¥225.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P136634-5g	1-(4-phenoxyphenyl)ethan-1-one	5031-78-7	98%	5g	¥73.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P136634-100g	1-(4-phenoxyphenyl)ethan-1-one	5031-78-7	98%	100g	¥537.90	2023-09-01
BAI LING WEI Technology Co., Ltd.	108651-5g	4'-Phenoxyacetophenone, 98%	5031-78-7	98%	5g	¥ 339	2021-07-08
BAI LING WEI Technology Co., Ltd.	108651-25g	4'-Phenoxyacetophenone, 98%	5031-78-7	98%	25g	¥ 1388	2021-07-08
TRC	P618215-1g	4'-Phenoxyacetophenone	5031-78-7		1g	$ 50.00	2022-06-03
TRC	P618215-5g	4'-Phenoxyacetophenone	5031-78-7		5g	$ 65.00	2022-06-03
TRC	P618215-10g	4'-Phenoxyacetophenone	5031-78-7		10g	$ 80.00	2022-06-03
Fluorochem	018943-1g	4'-Phenoxyacetophenone	5031-78-7	98%	1g	￡10.00	2022-03-01
Alichem	A019005111-100g	4'-Phenoxyacetophenone	5031-78-7	98%	100g	$220.12	2023-09-01

1-(4-phenoxyphenyl)ethan-1-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:5031-78-7)4'-苯氧基苯乙酮

Order Number:LE27065936

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:04

Price ($):discuss personally

Email:18501500038@163.com

1-(4-phenoxyphenyl)ethan-1-one Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

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